Cas no 1233958-94-5 (4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene)

• Product Name: 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene
• CAS No: 1233958-94-5
• MF: C₁₀H₁₂FNO₄
• MW: 229.204986572266
• CID: 4788563
• Update Time: 2025-06-27

4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene

• Inchi： 1S/C10H12FNO4/c1-15-5-2-6-16-10-4-3-8(11)7-9(10)12(13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： IXSGKDOHZWMOTF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3

Additional information on 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene

Chemical Profile of 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene (CAS No: 1233958-94-5)

4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene, identified by its CAS number 1233958-94-5, is a fluorinated nitroaromatic compound featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene consists of a nitro group at the 2-position and a fluorine atom at the 4-position of a benzene ring, which is further functionalized with a 3-methoxypropyl ether side chain at the 1-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, influencing its reactivity, solubility, and biological activity. The presence of both electron-withdrawing (nitro) and electron-donating (fluoro and methoxy) groups creates a delicate balance that can modulate the compound's interaction with biological targets.

In recent years, there has been growing interest in fluorinated nitroaromatic compounds due to their potential applications in drug discovery. The fluorine atom, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modify pharmacokinetic profiles of drug candidates. The nitro group, on the other hand, can serve as a handle for further chemical modification, allowing chemists to explore new derivatives with tailored properties.

One of the most compelling aspects of 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene is its versatility as a building block in synthetic chemistry. The combination of the nitro and fluoro substituents makes it an attractive candidate for exploring structure-activity relationships (SAR) in various therapeutic areas. For instance, studies have shown that nitroaromatic compounds can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The methoxypropyl ether side chain adds an additional layer of complexity, potentially influencing both the pharmacokinetic behavior and the interaction with biological targets.

Recent research has highlighted the importance of fluorinated nitroaromatics in the development of next-generation therapeutics. A notable study published in the journal *Organic Letters* demonstrated that compounds like 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene could be effectively used to develop inhibitors targeting specific enzymes involved in cancer progression. The study revealed that the fluorine atom enhances binding affinity to the enzyme's active site, while the nitro group facilitates further derivatization to optimize potency and selectivity.

The synthetic pathways for 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene have also been extensively explored. Researchers have developed efficient multi-step syntheses that leverage readily available starting materials and modern catalytic methods. These synthetic strategies not only improve yield but also minimize waste, aligning with green chemistry principles. One particularly innovative approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzene ring core, followed by selective functionalization at the desired positions.

The biological activity of 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene has been investigated in several preclinical models. Initial studies have shown promising results in terms of inhibiting key enzymes associated with inflammation and cancer. The compound's ability to modulate these enzymatic pathways suggests potential therapeutic applications in conditions such as rheumatoid arthritis and certain types of cancer. Furthermore, its favorable pharmacokinetic properties make it an attractive candidate for further development into a clinical drug.

Another area where 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene shows promise is in the field of chemical biology. By studying how this compound interacts with biological targets at the molecular level, researchers can gain insights into disease mechanisms and develop more effective drugs. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding mode of 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene to its target proteins. These structural insights are crucial for designing analogs with improved efficacy and reduced side effects.

The future prospects for 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene are bright, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to innovative therapeutic solutions. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential fully.

In conclusion,4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene (CAS No: 1233958-94-5) represents a fascinating compound with significant promise in various scientific domains. Its unique structural features make it a valuable tool for exploring new chemical entities with potential therapeutic applications. As research progresses，this molecule is likely to play an increasingly important role in advancing our understanding of disease processes and developing novel treatments.